Cas no 864939-63-9 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 864939-63-9
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5853837
• PubChem ID: 4687588
• Update Time: 2025-05-30

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxoisoindolin-4-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)-4-[(2-ethyl-1-piperidinyl)sulfonyl]-
• N-(1,3-dioxoisoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide
• SR-01000011538
• 864939-63-9
• SR-01000011538-1
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide
• F1302-0753
• AKOS024605165
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C22H23N3O5S/c1-2-15-6-3-4-13-25(15)31(29,30)16-11-9-14(10-12-16)20(26)23-18-8-5-7-17-19(18)22(28)24-21(17)27/h5,7-12,15H,2-4,6,13H2,1H3,(H,23,26)(H,24,27,28)
• InChI Key： HCFCAOHUYQIYTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(=O)NC2=O)(=O)C1=CC=C(S(N2CCCCC2CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-4-Yl)-4-(2-Ethylpiperidin-1-Yl)Sulfonylbenzamide: A Comprehensive Overview

CAS No 864939-63-9 refers to the compound N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide group, a sulfonyl group, and a 1H-piperidine moiety. The isoindole ring system further adds to its structural complexity and functional diversity.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These methods are particularly advantageous in the context of drug discovery and development, where rapid synthesis is crucial for high-throughput screening.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Studies have shown that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-Yl)-4-(2-Ethylpiperidin-Yl)Sulfonylbenzamide exhibits promising anti-inflammatory and analgesic properties. This is attributed to its ability to modulate key enzymes involved in inflammatory pathways. Recent research has further elucidated its mechanism of action, revealing that it selectively inhibits cyclooxygenase (COX) enzymes without causing significant gastrointestinal side effects, a common issue with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique structure lends itself well to applications in polymer chemistry and nanotechnology. For example, derivatives of this compound have been used as building blocks for self-assembling monolayers and stimuli-responsive materials. These applications highlight the versatility of the molecule across different scientific disciplines.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation and eco-toxicity profiles of such chemicals becomes essential. Recent studies have focused on assessing the environmental fate of CAS No 864939-63-9, particularly under various environmental conditions such as soil degradation and aquatic exposure. These studies aim to provide guidelines for safe handling and disposal practices.

From a manufacturing standpoint, the production of this compound requires adherence to stringent quality control measures to ensure consistency and safety. The integration of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has significantly improved the accuracy of quality assurance processes. These techniques not only ensure product purity but also facilitate the detection of impurities that may arise during synthesis.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl)-4-(2-Ethylpiperidin-Yl)Sulfonylbenzamide (CAS No 864939-YL) stands out as a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its complex structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.